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Compound of Interest

Compound Name: 5-Iodopentan-2-one

Cat. No.: B3051912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Iodopentan-2-one is a halogenated ketone of interest in various chemical syntheses. A

thorough understanding of its hazard profile is essential for safe handling and risk assessment

in research and development settings. This technical guide provides a comprehensive overview

of the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) hazard

information for 5-Iodopentan-2-one, intended for an audience of researchers, scientists, and

drug development professionals. While specific experimental data for this compound is not

readily available in public databases, this guide outlines the GHS classifications and describes

the standard experimental protocols that would be used to determine these hazards.

GHS Hazard Classification
Based on information available from the European Chemicals Agency (ECHA) and aggregated

in resources such as PubChem, 5-Iodopentan-2-one is classified with the following GHS

hazards.[1]

Table 1: GHS Hazard Summary for 5-Iodopentan-2-one[1]
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 4 None Warning

H227:

Combustible

liquid

Acute Toxicity

(Oral)
Category 4 Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2 Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation

Physicochemical Properties
Understanding the physicochemical properties of a substance is crucial for assessing its

hazard potential.

Table 2: Physicochemical Data for 5-Iodopentan-2-one
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Property Value Source

Molecular Formula C5H9IO PubChem[1]

Molecular Weight 212.03 g/mol PubChem[1]

Appearance
Colorless to pale yellow liquid

(presumed)
General chemical knowledge

Boiling Point
207.6 ± 23.0 °C at 760 mmHg

(Predicted)
Chemspider

Flash Point 79.4 ± 22.6 °C (Predicted) Chemspider

Density 1.7 ± 0.1 g/cm³ (Predicted) Chemspider

Experimental Protocols
While specific experimental studies for 5-Iodopentan-2-one are not publicly available, the

following sections describe the standard OECD guidelines that would be followed to determine

the GHS hazard classifications.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity (and LD50) of a substance.

Principle: A stepwise procedure with the use of a limited number of animals per step. The

method uses a starting dose of 300 mg/kg body weight. Depending on the mortality or

morbidity of the animals, subsequent steps involve dosing at lower or higher fixed dose

levels (2000, 300, 50, or 5 mg/kg).

Test Animals: Typically, rats of a standard laboratory strain are used. A small group of

animals (usually 3) of one sex (usually females) is used for each step.

Procedure: The test substance is administered in a single dose by gavage. Animals are

fasted before dosing.
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Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous

systems, and somatomotor activity and behavior pattern) and body weight changes for at

least 14 days.

Endpoint: The classification is determined by the dose at which mortality is observed. For

"Harmful if swallowed" (Category 4), the LD50 is between 300 and 2000 mg/kg.

Skin Irritation - OECD Guideline 404 (Acute Dermal
Irritation/Corrosion)
This guideline describes procedures for the assessment of the irritant and corrosive effects of a

substance on the skin.

Principle: The substance is applied to a small area of the skin of an experimental animal and

the degree of irritation is observed and scored at specified intervals.

Test Animals: Albino rabbits are the recommended species.

Procedure: A small amount (0.5 mL for liquids) of the test substance is applied to a shaved

patch of skin and covered with a gauze patch and non-irritating tape. The exposure duration

is typically 4 hours.

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal. The observations are scored on a scale of 0 to 4.

Endpoint: A substance is considered an irritant (Category 2) if it produces a mean score of ≥

2.3 and ≤ 4.0 for erythema or edema in at least 2 of 3 tested animals.

Serious Eye Damage/Eye Irritation - OECD Guideline 405
(Acute Eye Irritation/Corrosion)
This test evaluates the potential of a substance to cause irritation or serious damage to the

eye.

Principle: The test substance is applied in a single dose to one of the eyes of an

experimental animal, with the untreated eye serving as a control.
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Test Animals: Albino rabbits are the recommended species.

Procedure: A small amount (0.1 mL for liquids) of the substance is instilled into the

conjunctival sac of one eye.

Observations: The eyes are examined at 1, 24, 48, and 72 hours after application. The

cornea, iris, and conjunctiva are scored for the severity of any lesions.

Endpoint: A substance is classified as causing serious eye irritation (Category 2) if it

produces reversible eye irritation within a 21-day observation period.

Respiratory Irritation - (Specific Target Organ Toxicity -
Single Exposure)
There is no single, specific OECD guideline for respiratory irritation that directly corresponds to

the GHS classification. This classification is often based on a combination of evidence,

including:

Human experience: Reports of respiratory irritation from occupational or accidental

exposure.

Animal studies: Observations of respiratory tract effects in acute inhalation toxicity studies

(e.g., OECD Guideline 403). Signs of respiratory irritation in animals can include changes in

breathing patterns, nasal discharge, and histopathological changes in the respiratory tract.

Structure-activity relationships (SAR): Comparison to structurally similar chemicals with

known respiratory irritant properties.

Logical Workflow for GHS Hazard Identification
The following diagram illustrates the logical workflow for identifying the GHS hazards of a

chemical substance like 5-Iodopentan-2-one, starting from the available data and leading to

the final classification.

Caption: Logical workflow for GHS hazard identification of 5-Iodopentan-2-one.

Conclusion
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5-Iodopentan-2-one is a combustible liquid that is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1] Researchers, scientists, and drug

development professionals should handle this chemical with appropriate personal protective

equipment, including safety goggles, gloves, and a lab coat, and work in a well-ventilated area

or under a chemical fume hood. While specific toxicological studies for this compound are not

readily available in the public domain, the GHS classifications are based on data submitted to

regulatory bodies. The experimental protocols outlined in this guide represent the standard

methods used to determine these hazards and should be considered in any new safety

evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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